Cas no 1251537-34-4 ((1-Acetyl-1,2,3,6-tetrahydropyridin-4-yl)boronic acid)

• Product Name: (1-Acetyl-1,2,3,6-tetrahydropyridin-4-yl)boronic acid
• CAS No: 1251537-34-4
• MF: C₇H₁₂BNO₃
• MW: 168.986082077026
• MDL: MFCD18427627
• CID: 2083589
• PubChem ID: 46940858
• Update Time: 2025-10-21

(1-Acetyl-1,2,3,6-tetrahydropyridin-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (1-Acetyl-1,2,3,6-tetrahydropyridin-4-yl)boronic acid
• AB85857
• DB-120393
• B-(1-Acetyl-1,2,3,6-tetrahydro-4-pyridinyl)boronic acid
• (1-Acetyl-1,2,3,6-tetrahydropyridin-4-yl)boronicacid
• (1-acetyl-3,6-dihydro-2H-pyridin-4-yl)boronic acid
• 1-acetyl-3,6-dihydro-2H-pyridin-4-ylboronic acid
• 1251537-34-4
• DTXSID901206117
• 1-ACETYL-1,2,3,6-TETRAHYDROPYRIDIN-4-YLBORONIC ACID
• EN300-191189
• SCHEMBL1709002
• BAC53734

• MDL： MFCD18427627
• Inchi： 1S/C7H12BNO3/c1-6(10)9-4-2-7(3-5-9)8(11)12/h2,11-12H,3-5H2,1H3
• InChI Key： UZTQRIAEVDHZBR-UHFFFAOYSA-N
• SMILES： O=C(C)N1CC=C(B(O)O)CC1

Computed Properties

• Exact Mass: 169.0910234g/mol
• Monoisotopic Mass: 169.0910234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines

Additional information on (1-Acetyl-1,2,3,6-tetrahydropyridin-4-yl)boronic acid

Introduction to (1-Acetyl-1,2,3,6-tetrahydropyridin-4-yl)boronic Acid (CAS No. 1251537-34-4)

(1-Acetyl-1,2,3,6-tetrahydropyridin-4-yl)boronic acid is a specialized chemical compound with the CAS number 1251537-34-4. This boronic acid derivative has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential applications in drug development. Boronic acids are known for their ability to form stable complexes with diols, making them valuable intermediates in Suzuki-Miyaura cross-coupling reactions, which are widely used in organic synthesis and medicinal chemistry.

The compound's structure consists of a tetrahydropyridine core modified with an acetyl group at the 1-position and a boronic acid functional group at the 4-position. This configuration imparts specific reactivity and selectivity, making it a promising candidate for various synthetic applications. The tetrahydropyridine scaffold is particularly interesting because it is commonly found in biologically active molecules, suggesting that derivatives of this class may exhibit pharmacological activity.

In recent years, there has been a growing interest in boronic acid derivatives as pharmacophores due to their ability to interact with biological targets in a highly specific manner. For instance, research has demonstrated that boronic acids can be incorporated into protease inhibitors, which are crucial in the treatment of diseases such as cancer and inflammation. The acetyl group in (1-Acetyl-1,2,3,6-tetrahydropyridin-4-yl)boronic acid may further enhance its binding affinity by modulating electronic and steric interactions with the target site.

One of the most notable applications of this compound is in the context of drug discovery and development. The boronic acid moiety allows for facile coupling with aryl halides via cross-coupling reactions, enabling the construction of complex molecular architectures. This capability is particularly valuable in fragment-based drug design, where small molecular fragments are linked together to form more potent and selective inhibitors. The (1-Acetyl-1,2,3,6-tetrahydropyridin-4-yl)boronic acid derivative has been used as a key intermediate in synthesizing novel compounds with potential therapeutic effects.

Furthermore, the tetrahydropyridine ring is known to exhibit favorable pharmacokinetic properties, including good solubility and bioavailability. These characteristics make it an attractive scaffold for developing new drugs that can be effectively absorbed and distributed throughout the body. The acetyl group may also contribute to metabolic stability by protecting the boronic acid moiety from rapid degradation by enzymes.

Recent studies have explored the use of (1-Acetyl-1,2,3,6-tetrahydropyridin-4-yl)boronic acid in the development of targeted therapies for neurological disorders. The compound's ability to cross the blood-brain barrier has been investigated, suggesting its potential as a lead compound for treating conditions such as Alzheimer's disease and Parkinson's disease. Additionally, its interaction with specific enzymes involved in neurodegeneration has been studied as a means to develop novel therapeutic strategies.

The synthesis of (1-Acetyl-1,2,3,6-tetrahydropyridin-4-yl)boronic acid involves multi-step organic transformations that highlight its synthetic utility. Key steps include the formation of the tetrahydropyridine ring followed by functionalization with an acetyl group and introduction of a boronic acid moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity.

In conclusion, (1-Acetyl-1,2,3,6-tetrahydropyridin-4-yl)boronic acid (CAS No. 1251537-34-4) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent candidate for various synthetic applications, including the construction of complex molecular architectures and the development of targeted therapies for neurological disorders. As research continues to uncover new applications for boronic acid derivatives, compounds like this one are likely to play an increasingly important role in advancing medical science.